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Compound of Interest

Compound Name: 2-Fluoro-5-iodonitrobenzene
CAS No.: 364-75-0
Cat. No.: B1590883
Get Quote
. J

Executive Summary & Chemical Identity

2-Fluoro-5-iodonitrobenzene is a high-value intermediate used primarily in the synthesis of
pharmaceutical pharmacophores via Nucleophilic Aromatic Substitution (SNAr) and Palladium-
catalyzed cross-coupling (Suzuki/Sonogashira).

While often categorized generically as an "Irritant” in preliminary vendor data, its structural
motifs—specifically the labile ortho-fluorine and the nitro group—dictate a more severe
toxicological profile closer to potent sensitizers and methemoglobin-forming agents.

Chemical Identifiers
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Chemical Name

2-Fluoro-5-iodonitrobenzene

Common Synonyms

1-Fluoro-4-iodo-2-nitrobenzene; 4-lodo-2-

nitrofluorobenzene

CAS Number

364-75-0(Note: CAS 3819-06-5 appears to be
erroneous or non-standard; this guide focuses
on the verified structure 364-75-0)

Molecular Formula

CeH3FINO2

Molecular Weight

267.00 g/mol

Physical State

Solid (Pale yellow crystalline powder)

Melting Point

34-38 °C (Low-melting solid; liquefies easily)

Physicochemical Reactivity & Hazard Mechanisms

To understand the toxicity of this molecule, one must understand its reactivity. It is designed to

be reactive, which is precisely what makes it hazardous to biological systems.

A. The SNAr Hazard (Sensitization)

The fluorine atom at the C2 position is highly activated by the electron-withdrawing nitro group

at the ortho position.

» Chemical Utility: Allows facile displacement by amines or alkoxides to form drug scaffolds.

o Biological Hazard: This same reactivity allows the molecule to act as a hapten. It undergoes

SNAr reactions with nucleophilic residues (cysteine thiols, lysine amines) on skin proteins.

This protein binding is the molecular initiating event for Allergic Contact Dermatitis (ACD).

e Risk Level: High.[1] Structurally analogous compounds (e.g., 2,4-Dinitrofluorobenzene) are

standard experimental sensitizers.

B. The Nitro-Reductive Hazard (Methemoglobinemia)
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Like many nitroaromatics, 2-Fluoro-5-iodonitrobenzene can undergo metabolic reduction in
the liver.

e Pathway: Nitro (-NO2)

Nitroso (-NO)
Hydroxylamine (-NHOH).

o Toxicity: The hydroxylamine metabolite enters erythrocytes and participates in a redox cycle,
oxidizing Ferrous iron (Fe2*) in hemoglobin to Ferric iron (Fe3*), forming Methemoglobin.

e Consequence: Methemoglobin cannot bind oxygen, leading to functional anemia and cellular
hypoxia.[2][3]

Visualization: Toxicity Pathways
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Caption: Dual-pathway toxicity mechanism showing haptenization via fluoride displacement
(top) and methemoglobin formation via nitro-reduction (bottom).

Toxicological Profile & GHS Classification

Based on structural alerts and surrogate data from fluoronitrobenzenes.
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Hazard Class

GHS Category

Hazard Statement

Mechanism/Notes

H301/H302:

Rapid absorption;

Acute Toxicity (Oral) Cat3or4 Toxic/Harmful if ) o
metabolic activation.
swallowed
Skin Cat 2 H315: Causes skin Direct cytotoxic effect
a
Corrosion/Irritation irritation of the labile fluoride.
o H319: Causes serious  Mucous membrane
Eye Damage/Irritation Cat 2A o o
eye irritation necrotizing agent.
Critical Hazard. High
) o H317: May cause i
Skin Sensitization Cat 1A/1B ) i ) potency sensitizer due
allergic skin reaction o
to SNAr reactivity.
Risk of cumulative
H373: Damage to ) ]
STOT - Repeated Cat2 methemoglobinemia

blood system

and anemia.

Symptoms of Overexposure:

o Immediate: Burning sensation in eyes/skin, yellow staining of skin (xanthoproteic reaction).

o Delayed (1-4 hours): Cyanosis (blue lips/fingernails), headache, dizziness, fatigue,

chocolate-brown blood (Methemoglobinemia).

Occupational Hygiene & Experimental Protocols

A. Engineering Controls

o Primary Barrier: All weighing and transfer operations must be performed inside a certified

chemical fume hood.

 Static Control: Use anti-static weighing boats. The powder may be electrostatic; prevent

dispersion.

e Low Melting Point Hazard: The melting point (34-38 °C) is near physiological temperature.

Handling bottles with warm hands may cause the solid to liquefy, increasing the risk of spill
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or permeation through gloves. Handle containers by the neck or use tongs/secondary
containment.

B. Personal Protective Equipment (PPE)

e Gloves: Nitrile (0.11 mm) is generally sufficient for incidental splash, but Double Gloving
(Nitrile over Laminate/Silver Shield) is required for prolonged handling or synthesis scale-up
due to the high permeation potential of nitroaromatics.

o Respiratory: If fume hood work is not feasible (e.g., equipment maintenance), use a full-face
respirator with Organic Vapor/Acid Gas (OV/AG) cartridges (to capture potential HF/NOXx
decomposition products).

C. Decontamination & Waste Protocol

Because the molecule is reactive toward nucleophiles, we can use this chemically to neutralize
spills.

Neutralization Solution: 10% Sodium Carbonate (

) or 5% Sodium Hydroxide (
) mixed with a surfactant.

« Rationale: Hydroxide ions (

) will displace the fluoride and/or hydrolyze the nitro group, rendering the molecule water-
soluble and less volatile.

Step-by-Step Spill Cleanup:

Evacuate the immediate area if dust is airborne.

Don PPE (Double gloves, goggles, lab coat).

Cover the spill with a pad dampened with the Neutralization Solution. Do not sweep dry
powder (dust risk).

Wait 15 minutes for hydrolysis to occur.
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« Collect waste into a container labeled "Hazardous Waste: Toxic Organic Solid."
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Caption: Operational workflow emphasizing temperature control to prevent liquefaction and
strict PPE adherence.
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Emergency Response
First Aid

 Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen. Alert
medical personnel to potential Methemoglobinemia.

» Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol (may enhance
absorption). Discard contaminated leather goods (shoes/watch bands) as they cannot be
decontaminated.

o Eye Contact: Rinse with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.
 Ingestion: Rinse mouth. Do NOT induce vomiting.

Medical Note to Physician

Treat as a Nitrobenzene analog.

e Monitor Methemoglobin (MetHDb) levels.[4] Pulse oximetry (

) may be inaccurate (often reads ~85% regardless of true saturation). Co-oximetry is
required.

o Antidote: Methylene Blue (1-2 mg/kg V) is indicated if MetHb > 20-30% or if the patient is
symptomatic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Perfluorohexadecanoic acid | C15F31COOH | CID 106027 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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